Cas no 152700-31-7 (2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI))

• Product Name: 2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
• CAS No: 152700-31-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 99152
• PubChem ID: 45086534
• Update Time: 2025-04-18

2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
• 2-Propanone, 1-(3-acetyl-2,3-dimethyloxiranyl)- (9CI)
• 152700-31-7
• 2-PROPANONE, 1-(3-ACETYL-2,3-DIMETHYLOXIRANYL)-
• DB-282245

• Inchi： 1S/C9H14O3/c1-6(10)5-8(3)9(4,12-8)7(2)11/h5H2,1-4H3
• InChI Key： HNRGUKAXAKYPRP-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)(C)C1(C)CC(C)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 46.67